Cas no 1498556-33-4 (Thiazole, 5-(3-bromo-2,2-dimethylpropyl)-2-methyl-)

• Product Name: Thiazole, 5-(3-bromo-2,2-dimethylpropyl)-2-methyl-
• CAS No: 1498556-33-4
• MF: C₉H₁₄BrNS
• MW: 248.183160305023
• CID: 5281160
• Update Time: 2025-05-21

Thiazole, 5-(3-bromo-2,2-dimethylpropyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromo-2,2-dimethylpropyl)-2-methyl-1,3-thiazole
• 5-(3-Bromo-2,2-dimethylpropyl)-2-methylthiazole
• Thiazole, 5-(3-bromo-2,2-dimethylpropyl)-2-methyl-

• Inchi： 1S/C9H14BrNS/c1-7-11-5-8(12-7)4-9(2,3)6-10/h5H,4,6H2,1-3H3
• InChI Key： HRGWBALDQYXITJ-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1=CN=C(C)S1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 150
• XLogP3: 3.6
• Topological Polar Surface Area: 41.1

Additional information on Thiazole, 5-(3-bromo-2,2-dimethylpropyl)-2-methyl-

Thiazole, 5-(3-bromo-2,2-dimethylpropyl)-2-methyl-

Thiazole, as a heterocyclic compound, has been a subject of extensive research due to its versatile applications in various fields. The compound CAS No. 1498556-33-4, specifically named Thiazole, 5-(3-bromo-2,2-dimethylpropyl)-2-methyl-, represents a unique derivative of the thiazole family. This compound is characterized by its distinctive structure, which includes a thiazole ring substituted with a brominated alkyl group and a methyl group at specific positions. The presence of these substituents significantly influences the chemical properties and potential applications of the compound.

The synthesis of Thiazole, 5-(3-bromo-2,2-dimethylpropyl)-2-methyl- involves a series of well-defined chemical reactions. The starting material is typically a simple thiazole derivative, which undergoes substitution or addition reactions to introduce the desired substituents. The bromination step is particularly crucial, as it introduces the bromine atom at the 3-position of the propyl chain. This substitution not only enhances the reactivity of the compound but also opens up new avenues for further functionalization.

Recent studies have highlighted the potential of this compound in various fields. In pharmaceutical chemistry, derivatives of thiazole are known for their antimicrobial and anti-inflammatory properties. The brominated substituent in this compound may further enhance its bioactivity by increasing lipophilicity and improving drug delivery efficiency. Additionally, in materials science, thiazole derivatives are being explored for their role in stabilizing polymers and enhancing their thermal properties.

The structural uniqueness of CAS No. 1498556-33-4 also makes it an interesting candidate for catalytic applications. The methyl group at position 2 and the brominated propyl chain at position 5 create a steric environment that could be advantageous in asymmetric catalysis or as a ligand in transition metal complexes. Recent advancements in computational chemistry have allowed researchers to model these interactions more accurately, providing deeper insights into the potential catalytic roles of this compound.

In terms of environmental applications, thiazole derivatives have shown promise in degrading organic pollutants under specific conditions. The presence of electron-withdrawing groups like bromine can enhance the reactivity of these compounds towards environmental contaminants, making them potential candidates for remediation technologies.

The study of Thiazole, 5-(3-bromo-2,2-dimethylpropyl)-2-methyl- has also contributed to our understanding of sulfur-containing heterocycles in organic synthesis. Its structure serves as a valuable model for exploring regioselectivity and stereoselectivity in various reaction mechanisms. Researchers are increasingly utilizing this compound to design novel synthetic pathways for complex molecules.

In conclusion, CAS No. 1498556-33-4, or Thiazole, 5-(3-bromo-2,2-dimethylpropyl)-2-methyl-, stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in chemistry and related fields.